Silicon carbide: a new electrode material for voltammetric measurements
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960002553
Abstract
Chemical vapour deposition of tetramethylsilicon at a resistively heated carbon fibre substrate produces a concentric silicon carbide conductor suitable for use as a solid electrode material for electrochemical measurements.
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CAS no.: 14104-19-9
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CAS no.: 10445-91-7
